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molecular formula C14H6Br2O2 B1313628 2,6-Dibromoanthraquinone CAS No. 633-70-5

2,6-Dibromoanthraquinone

Cat. No. B1313628
M. Wt: 366 g/mol
InChI Key: JUFYHUWBLXKCJM-UHFFFAOYSA-N
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Patent
US08647753B2

Procedure details

30 g of 2,6-dibromoanthraquinone, 5 g of Zn and 25 g of NaOH were stirred in 200 mL of water at 100° C. for 24 hours and when the reaction was complete, the reaction materials were filtered. The thus-obtained organic material and inorganic material were dissolved in chloroform and the resulting mixture was re-filtered. The obtained filtrate was applied to a silica gel short column, thereby separating the inorganic material. The separated material was recrystallized from MC and MeOH, thereby obtaining 15 g of 2,6-dibromoanthracene.
Quantity
30 g
Type
reactant
Reaction Step One
Name
Quantity
25 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
5 g
Type
catalyst
Reaction Step One

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:15]=[CH:14][C:13]2[C:12](=O)[C:11]3[C:6](=[CH:7][CH:8]=[C:9]([Br:17])[CH:10]=3)[C:5](=O)[C:4]=2[CH:3]=1.[OH-].[Na+]>O.[Zn]>[Br:1][C:2]1[CH:15]=[CH:14][C:13]2[C:4](=[CH:5][C:6]3[C:11]([CH:12]=2)=[CH:10][C:9]([Br:17])=[CH:8][CH:7]=3)[CH:3]=1 |f:1.2|

Inputs

Step One
Name
Quantity
30 g
Type
reactant
Smiles
BrC1=CC=2C(C3=CC=C(C=C3C(C2C=C1)=O)Br)=O
Name
Quantity
25 g
Type
reactant
Smiles
[OH-].[Na+]
Name
Quantity
200 mL
Type
solvent
Smiles
O
Name
Quantity
5 g
Type
catalyst
Smiles
[Zn]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
the reaction materials were filtered
DISSOLUTION
Type
DISSOLUTION
Details
The thus-obtained organic material and inorganic material were dissolved in chloroform
FILTRATION
Type
FILTRATION
Details
the resulting mixture was re-filtered
CUSTOM
Type
CUSTOM
Details
separating the inorganic material
CUSTOM
Type
CUSTOM
Details
The separated material was recrystallized from MC and MeOH

Outcomes

Product
Name
Type
product
Smiles
BrC1=CC2=CC3=CC=C(C=C3C=C2C=C1)Br
Measurements
Type Value Analysis
AMOUNT: MASS 15 g
YIELD: CALCULATEDPERCENTYIELD 54.5%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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